(3-isopropoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone

• IUPAC Name: [1-[(6-methylpyridin-2-yl)methyl]piperidin-3-yl]-(3-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C22H28N2O2/c1-16(2)26-21-11-5-8-18(13-21)22(25)19-9-6-12-24(14-19)15-20-10-4-7-17(3)23-20/h4-5,7-8,10-11,13,16,19H,6,9,12,14-15H2,1-3H3
• InChI Key: UXZUQLSTYMLDCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN2CCCC(C2)C(=O)C3=CC(=CC=C3)OC(C)C
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

(3-isopropoxyphenyl){1-[(6-methyl-2-pyridinyl)methyl]-3-piperidinyl}methanone, commonly known as IPPM, is a chemical compound that has been extensively studied for its potential application in scientific research.

Mechanism of Action

The mechanism of action of IPPM involves its interaction with the dopamine D2 receptor. IPPM binds to the receptor and inhibits the reuptake of dopamine, which leads to an increase in dopamine levels in the brain. This increase in dopamine levels can have a positive effect on neurological disorders such as Parkinson's disease and schizophrenia.
Biochemical and Physiological Effects:
Studies have shown that IPPM has a positive effect on the biochemical and physiological functions of the brain. It has been found to increase dopamine levels in the brain, which can improve cognitive function and reduce symptoms of neurological disorders such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of IPPM is its high affinity for the dopamine D2 receptor, which makes it a potential candidate for the treatment of neurological disorders. However, one of the limitations of IPPM is its low solubility in water, which can make it difficult to administer in lab experiments.

Future Directions

There are several future directions for the study of IPPM. One potential direction is the development of new synthesis methods that can improve the solubility of IPPM in water. Another direction is the study of the long-term effects of IPPM on the brain and the potential for addiction or dependence. Additionally, further research is needed to determine the full potential of IPPM as a treatment for neurological disorders such as Parkinson's disease and schizophrenia.
Conclusion:
In conclusion, IPPM is a chemical compound that has been extensively studied for its potential use in scientific research. It has a high affinity for the dopamine D2 receptor and has been found to increase dopamine levels in the brain, which can have a positive effect on neurological disorders such as Parkinson's disease and schizophrenia. While there are limitations to its use in lab experiments, there are several future directions for the study of IPPM that could lead to new discoveries and potential treatments for neurological disorders.

Scientific Research Applications

IPPM has been studied extensively for its potential use in scientific research. It has been found to have a high affinity for the dopamine D2 receptor, which makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and schizophrenia. IPPM has also been found to have an inhibitory effect on the reuptake of dopamine, which could lead to an increase in dopamine levels in the brain.